Cas no 1071-38-1 (Methanaminium,(dimethylamino)dimethyl-, chloride (1:1))

• Product Name: Methanaminium,(dimethylamino)dimethyl-, chloride (1:1)
• CAS No: 1071-38-1
• MF: C₅H₁₃ClN₂
• MW: 136.623120069504
• CID: 117400
• PubChem ID: 24864407
• Update Time: 2025-06-09

Methanaminium,(dimethylamino)dimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Methanaminium,(dimethylamino)dimethyl-, chloride (1:1)
• dimethylaminomethylidene(dimethyl)azanium,chloride
• BIS(DIMETHYLAMINO)CARBENIUM CHLORIDE
• N,N,N',N'-TETRAMETHYLFORMAMIDINIUM CHLORIDE
• (DIMETHYLAMINOMETHYLENE)DIMETHYLAMMONIUM CHLORIDE
• N,N,N',N'-Tetramethylformamidiniumchloridepurum(at)
• (Dimethylaminomethylene)dimethylammonium chloride 97%
• BPBLGCSAYMJJJW-UHFFFAOYSA-M
• 1071-38-1
• [(DIMETHYLAMINO)METHYLIDENE]DIMETHYLAZANIUM CHLORIDE
• (Dimethylaminomethylene)dimethylammoniumchloride,97%
• Q28504204
• J-001711
• DTXSID10430718
• (Dimethylaminomethylene)dimethylammonium chloride, 97%
• dimethylaminomethylidene(dimethyl)azanium;chloride
• SCHEMBL1231922

• MDL： MFCD00192067
• Inchi： 1S/C5H13N2.ClH/c1-6(2)5-7(3)4;/h5H,1-4H3;1H/q+1;/p-1
• InChI Key： BPBLGCSAYMJJJW-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](/C)(\C)=C/N(C)C

Computed Properties

• Exact Mass: 136.07700
• Monoisotopic Mass: 136.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6.2Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 130-139 °C (lit.)
• PSA: 6.25000
• LogP: -3.14760
• Solubility: Not determined

Methanaminium,(dimethylamino)dimethyl-, chloride (1:1) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3F 3-10

Additional information on Methanaminium,(dimethylamino)dimethyl-, chloride (1:1)

Recent Advances in the Study of Methanaminium,(dimethylamino)dimethyl-, chloride (1:1) (CAS: 1071-38-1)

Methanaminium,(dimethylamino)dimethyl-, chloride (1:1) (CAS: 1071-38-1) is a quaternary ammonium compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as dimethylaminodimethylmethanaminium chloride, has been the subject of recent studies due to its potential applications in drug delivery, antimicrobial agents, and as a building block for more complex chemical entities. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of Methanaminium,(dimethylamino)dimethyl-, chloride (1:1) to better understand its chemical properties and reactivity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the structure and purity of the compound. These studies have revealed that the compound exhibits high stability under physiological conditions, making it a promising candidate for further pharmaceutical development.

In the realm of antimicrobial research, Methanaminium,(dimethylamino)dimethyl-, chloride (1:1) has demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that the compound disrupts bacterial cell membranes, leading to cell lysis and death. This mode of action is particularly relevant in the context of rising antibiotic resistance, as it offers a potential alternative to traditional antibiotics. Additionally, the compound has shown synergistic effects when combined with other antimicrobial agents, enhancing their efficacy.

Another area of interest is the application of Methanaminium,(dimethylamino)dimethyl-, chloride (1:1) in drug delivery systems. Due to its cationic nature, the compound can interact with negatively charged biological membranes, facilitating the transport of therapeutic agents across cellular barriers. Recent in vitro and in vivo studies have explored its use as a component of liposomal and polymeric nanoparticles, demonstrating improved drug loading and release profiles. These findings highlight the compound's potential to enhance the bioavailability and targeted delivery of drugs.

Despite these promising results, challenges remain in the clinical translation of Methanaminium,(dimethylamino)dimethyl-, chloride (1:1). Toxicity studies have indicated that high concentrations of the compound may exhibit cytotoxic effects, necessitating further optimization of its dosage and formulation. Ongoing research aims to address these issues by modifying the chemical structure or incorporating the compound into biocompatible matrices to mitigate adverse effects.

In conclusion, Methanaminium,(dimethylamino)dimethyl-, chloride (1:1) (CAS: 1071-38-1) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its antimicrobial properties, potential in drug delivery, and chemical stability make it a valuable subject for further investigation. Future studies should focus on optimizing its therapeutic index and exploring its applications in combination therapies and advanced drug delivery systems.